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Compound of Interest

Compound Name: Deruxtecan-d5

Cat. No.: B12370803

This document provides crucial safety and logistical information for the proper handling and
disposal of Deruxtecan-d5. As a deuterated, cytotoxic agent used in research, adherence to
these procedures is essential to ensure personnel safety, prevent environmental contamination,
and maintain regulatory compliance. Deruxtecan is a key component of the antibody-drug
conjugate Enhertu® and is considered a hazardous drug.[1] Therefore, Deruxtecan-d5 and all
materials contaminated with it must be managed as hazardous chemotherapy waste.

l. Pre-Disposal Safety and Handling

Before beginning any work that will generate Deruxtecan-d5 waste, it is imperative to consult
the manufacturer's Safety Data Sheet (SDS). The SDS contains specific details on hazards,
handling, and emergency procedures.[2][3]

Key Safety Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat or
gown, two pairs of chemotherapy-rated gloves, and safety glasses or a face shield.[4][5]

¢ Ventilation: Handle Deruxtecan-d5 in a controlled environment, such as a chemical fume
hood or biological safety cabinet, to prevent inhalation of aerosols or dust particles.

o Spill Management: Have a chemotherapy spill kit readily available. In the event of a spill,
isolate the area and follow your institution's established spill cleanup procedures.
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Il. Waste Characterization and Segregation

The most critical step in chemotherapy waste disposal is the correct characterization and
segregation of waste into two primary categories: Trace Waste and Bulk Waste. This distinction
is based on the amount of residual drug remaining in the container or on the contaminated
item.

Waste Category Description & Examples

Materials containing more than 3% of the
original drug volume by weight. This is
considered RCRA (Resource Conservation and
Bulk Chemotherapy Waste Recovery Act) hazardous waste. Examples
include: Partially full vials of Deruxtecan-d5;
Heavily contaminated materials from a large

spill.

Materials containing less than 3% of the original
drug volume by weight ("RCRA empty").

Trace Chemotherapy Waste Examples include: Empty vials and syringes;
Used personal protective equipment (gloves,

gowns); Contaminated tubing, pads, and wipes.

lll. Disposal Protocol for Deruxtecan-d5 Waste

Follow this step-by-step procedure to ensure the safe disposal of all waste streams
contaminated with Deruxtecan-d5.

Step 1: Identify and Segregate Waste at the Point of Generation

o Immediately after use, determine if the waste is "Bulk" or "Trace."
e Segregate sharps from non-sharps waste.

Step 2: Use Proper Waste Containers

o Bulk Waste: Place all bulk chemotherapy waste into a designated black RCRA hazardous
waste container. These containers must be leak-proof and have a secure lid.
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o Trace Waste (Non-Sharps): Place all "soft" trace waste, such as used PPE and empty IV
bags, into a designated yellow chemotherapy waste container or bag. These containers are
typically marked "Chemo" or "Trace Chemotherapy" and are destined for incineration.

o Contaminated Sharps: Dispose of all needles, syringes, and other sharps contaminated with
Deruxtecan-d5 into a puncture-resistant yellow sharps container specifically designated for
chemotherapy waste. These are often yellow with a purple lid or are otherwise clearly
labeled for cytotoxic sharps.

Step 3: Label and Store Waste Securely

o Ensure all waste containers are clearly labeled with the words "Hazardous Waste,"
"Chemotherapy Waste," or "Cytotoxic Waste" as appropriate for the container type.

o Store sealed waste containers in a designated, secure waste accumulation area away from
general laboratory traffic until they are collected.

Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup of the waste.

» All Deruxtecan-d5 waste must be transported and disposed of by a licensed hazardous
waste management company.

e The ultimate disposal method for both trace and bulk chemotherapy waste is high-
temperature incineration to ensure complete destruction of the cytotoxic agent.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of Deruxtecan-d5 waste.
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Caption: Disposal workflow for Deruxtecan-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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